5-ethyl-3-{[2-(1-piperidinyl)ethyl]thio}-5H-[1,2,4]triazino[5,6-b]indole

• IUPAC Name: 5-ethyl-3-(2-piperidin-1-ylethylsulfanyl)-[1,2,4]triazino[5,6-b]indole
• InChI: InChI=1S/C18H23N5S/c1-2-23-15-9-5-4-8-14(15)16-17(23)19-18(21-20-16)24-13-12-22-10-6-3-7-11-22/h4-5,8-9H,2-3,6-7,10-13H2,1H3
• InChI Key: ICCSNIJOYRMWPQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C3=C1N=C(N=N3)SCCN4CCCCC4
• Molecular Formula: C18H23N5S
• DSSTOX Substance ID: DTXSID201323570
• Molecular Weight: 341.5 g/mol
• Solubility: 43.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 296772-15-1

Description

5-ethyl-3-{[2-(1-piperidinyl)ethyl]thio}-5H-[1,2,4]triazino[5,6-b]indole, also known as ETITB, is a novel heterocyclic compound with potential applications in medicinal chemistry. This compound has gained attention due to its unique structure and promising pharmacological properties.

Mechanism of Action

The mechanism of action of 5-ethyl-3-{[2-(1-piperidinyl)ethyl]thio}-5H-[1,2,4]triazino[5,6-b]indole is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors. Studies have shown that this compound can inhibit the activity of histone deacetylases, which play a role in gene expression and cell differentiation. It has also been found to bind to the dopamine D2 receptor, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, reduction of oxidative stress, and modulation of neurotransmitter activity. It has also been shown to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 5-ethyl-3-{[2-(1-piperidinyl)ethyl]thio}-5H-[1,2,4]triazino[5,6-b]indole in lab experiments is its unique structure, which allows for the exploration of novel pharmacological activities. However, the synthesis of this compound can be challenging and time-consuming, which may limit its use in some experiments. Additionally, the mechanism of action of this compound is not fully understood, which may make it difficult to interpret the results of some experiments.

Future Directions

There are several future directions for the research on 5-ethyl-3-{[2-(1-piperidinyl)ethyl]thio}-5H-[1,2,4]triazino[5,6-b]indole. One direction is to further explore its potential applications in cancer therapy, neuroprotection, and anti-inflammatory activity. Another direction is to investigate its mechanism of action and identify potential targets for drug development. Additionally, the synthesis of this compound can be optimized to improve the yield and purity of the compound. Overall, the research on this compound has the potential to lead to the development of novel drugs with therapeutic applications.

Synthesis Methods

The synthesis of 5-ethyl-3-{[2-(1-piperidinyl)ethyl]thio}-5H-[1,2,4]triazino[5,6-b]indole involves the reaction of 5-ethyl-3-amino-5H-[1,2,4]triazino[5,6-b]indole with 2-(1-piperidinyl)ethylthiol in the presence of a suitable catalyst. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of this compound. The purity and yield of the compound can be improved by using different purification techniques.

Scientific Research Applications

5-ethyl-3-{[2-(1-piperidinyl)ethyl]thio}-5H-[1,2,4]triazino[5,6-b]indole has shown potential applications in various fields of medicinal chemistry, including cancer therapy, neuroprotection, and anti-inflammatory activity. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and blocking the cell cycle. It has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, this compound has shown anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.